3-hydroxy-N-(4-methylphenyl)-4-[(4-methylphenyl)diazenyl]-2-naphthamide

• IUPAC Name: 3-hydroxy-N-(4-methylphenyl)-4-[(4-methylphenyl)diazenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C25H21N3O2/c1-16-7-11-19(12-8-16)26-25(30)22-15-18-5-3-4-6-21(18)23(24(22)29)28-27-20-13-9-17(2)10-14-20/h3-15,29H,1-2H3,(H,26,30)
• InChI Key: GMJUAQJTPQCDSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=CC=C(C=C4)C
• Molecular Formula: C25H21N3O2
• Molecular Weight: 395.5 g/mol

Description

3-hydroxy-N-(4-methylphenyl)-4-[(4-methylphenyl)diazenyl]-2-naphthamide, also known as Sudan III, is a synthetic dye commonly used in the textile industry. However, it has also been studied for its potential applications in scientific research, particularly in the fields of biochemistry and physiology.

Mechanism of Action

3-hydroxy-N-(4-methylphenyl)-4-[(4-methylphenyl)diazenyl]-2-naphthamide III works by binding to the hydrophobic regions of lipids, which allows for their visualization and tracking in cells and tissues. This binding also disrupts the normal functioning of lipids, which may contribute to its potential anti-cancer properties.
Biochemical and Physiological Effects:
This compound III has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that it can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound III has been shown to have antioxidant properties, which may help protect cells from oxidative damage. In vivo studies have demonstrated that this compound III can be used to label and track the movement of lipids in living organisms, which can provide valuable insights into lipid metabolism and transport.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-N-(4-methylphenyl)-4-[(4-methylphenyl)diazenyl]-2-naphthamide III in lab experiments is its specificity for lipids. This allows for the visualization and tracking of lipids in cells and tissues, which can provide valuable insights into lipid metabolism and transport. Additionally, this compound III is relatively inexpensive and easy to use. However, one limitation of using this compound III is that it can be toxic to cells at high concentrations. Therefore, careful optimization of experimental conditions is necessary to minimize potential toxicity.

Future Directions

There are several future directions for research on 3-hydroxy-N-(4-methylphenyl)-4-[(4-methylphenyl)diazenyl]-2-naphthamide III. One area of interest is its potential anti-cancer properties. Further studies are needed to fully understand the mechanisms underlying its anti-cancer effects and to determine its efficacy in vivo. Additionally, there is potential for the development of new imaging techniques using this compound III to track the movement of lipids in living organisms. Finally, there is a need for the development of new, less toxic lipid stains that can be used in place of this compound III in lab experiments.
Conclusion:
In conclusion, this compound III is a synthetic dye that has potential applications in various scientific research fields. Its specificity for lipids makes it a valuable tool for the visualization and tracking of lipids in cells and tissues. Additionally, this compound III has potential anti-cancer properties and may have other biochemical and physiological effects. However, careful optimization of experimental conditions is necessary to minimize potential toxicity. Further research is needed to fully understand the mechanisms underlying its effects and to develop new imaging techniques and lipid stains.

Synthesis Methods

3-hydroxy-N-(4-methylphenyl)-4-[(4-methylphenyl)diazenyl]-2-naphthamide III can be synthesized through a diazotization reaction between 4-methyl aniline and 2-naphthol, followed by coupling with 4-methyl aniline. The resulting compound is then hydrolyzed to yield this compound III. This synthesis method has been well-established in the literature and is widely used in research labs.

Scientific Research Applications

3-hydroxy-N-(4-methylphenyl)-4-[(4-methylphenyl)diazenyl]-2-naphthamide III has been studied for its potential applications in various scientific research fields. In biochemistry, it has been used as a stain to detect lipids in tissues and cells. This compound III is also commonly used in physiology research to label and track the movement of lipids in living organisms. Additionally, this compound III has been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cell lines.